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Compound of Interest

Compound Name: Trilan
CAS No.: 50995-94-3
Cat. No.: B1206009
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Compound Identification: Trilan (4,5,6-trichloro-3H-1,3-benzoxazol-2-one) CAS Number:
50995-94-3 Molecular Formula: C7H2CIsNO2 Molecular Weight: 238.46 g/mol

Introduction

This technical guide provides a comprehensive overview of the physicochemical properties of
Trilan (4,5,6-trichloro-3H-1,3-benzoxazol-2-one). Due to the limited availability of specific
experimental data for this compound in publicly accessible literature, this document outlines
detailed, standardized experimental protocols for the determination of its key physicochemical
parameters. The methodologies described are widely applicable to the characterization of
poorly soluble small molecules and provide a framework for researchers in drug development.
This guide also includes a summary of the known biological activities of structurally related
halogenated benzoxazolones to provide context for its potential therapeutic applications.

Physicochemical Properties
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Quantitative data for Trilan is sparse, with most available information being predictive. The
following table summarizes the known and predicted physicochemical parameters for Trilan.

Property Value Data Type Source
Molecular Formula C7H2CIsNOz2 PubChem|[1]
Molecular Weight 238.46 g/mol Calculated PubChem[1]
pKa 6.09 £0.70 Predicted ChemicalBook[2]
Density 1.728 + 0.06 g/cm?3 Predicted ChemicalBook[2]
XlogP 3.0 Predicted PubChemlLite[3]

4.5,6-trichloro-3H-1,3-
IUPAC Name PubChem|[1]
benzoxazol-2-one

Experimental Protocols

The following sections detail the experimental methodologies for determining the key
physicochemical properties of Trilan.

Solubility Determination

The agueous and organic solvent solubility of Trilan can be determined using UV/Vis
spectrophotometry, a common and reliable method for compounds with a suitable
chromophore.[1][4][5][6][7]

Principle: The concentration of a solute in a solution is determined by measuring its
absorbance of light at a specific wavelength and applying the Beer-Lambert law.

Materials:
 Trilan (solid)

e Solvents (e.g., water, phosphate-buffered saline (PBS) at various pH values, ethanol,
methanol, dimethyl sulfoxide (DMSO))

o UV/Vis spectrophotometer
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e Centrifuge

¢ Volumetric flasks and pipettes

e Thermostatic shaker

Procedure:

e Preparation of Calibration Curve:

o

Prepare a stock solution of Trilan in a suitable solvent in which it is freely soluble (e.g.,
DMSO).

Create a series of standard solutions of known concentrations by serial dilution of the
stock solution.

Measure the absorbance of each standard solution at the wavelength of maximum
absorbance (Amax).

Plot a graph of absorbance versus concentration to generate a calibration curve.

o Equilibrium Solubility Measurement:

o

Add an excess amount of solid Trilan to a known volume of the desired solvent in a
sealed vial.

Agitate the vials in a thermostatic shaker at a constant temperature (e.g., 25°C or 37°C)
for a predetermined time (e.g., 24-48 hours) to ensure equilibrium is reached.

Centrifuge the samples to pellet the undissolved solid.

Carefully withdraw an aliquot of the supernatant and dilute it with the appropriate solvent
to a concentration within the linear range of the calibration curve.

Measure the absorbance of the diluted sample at Amax.

Calculate the concentration of Trilan in the original supernatant using the calibration curve
and the dilution factor.
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Workflow for Solubility Determination:
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Preparation

Prepare Stock Solution Create Standard Solutions Generate Calibration Curve
Use for Calculation

Experiment

Equilibrate Excess Trilan in Solvent }—> Centrifuge Sample Dilute Supernatant |~ :\ Measure Absorbance }»4‘>{ Calculate Solubility

Prepare and Weigh Sample in DSC Pan

'

Seal Pan

'

Load Sample and Reference Pans into DSC

'

Heat at a Controlled Rate

'

Record Heat Flow vs. Temperature

'

Analyze Thermogram for Melting Peak

:

Determine Melting Point

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206009?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Inflammatory Stimulus

LPS
Receptor Activation
y
TLR4
Signaling Cascade
y
MyD88 @
{ Tnhibition?
IKK
NF-kB
Transcription

Cellular Response

Pro-inflammatory Cytokines

(e.g., TNF-qa, IL-6)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1206009/docs?utm_src=pdf-body-img#physicochemical-characterization-of-trilan-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206009?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. rootspress.org [rootspress.org]
e 2. bulletin.mfd.org.mk [bulletin.mfd.org.mk]
¢ 3. e3s-conferences.org [e3s-conferences.org]

¢ 4. Determination of Hansen solubility parameters of water-soluble proteins using UV-vis
spectrophotometry [pubmed.ncbi.nim.nih.gov]

¢ 5. researchgate.net [researchgate.net]
e 6. improvedpharma.com [improvedpharma.com]
¢ 7. scholarsresearchlibrary.com [scholarsresearchlibrary.com]

¢ To cite this document: BenchChem. [Physicochemical Characterization of Trilan: A Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206009/docs#physicochemical-characterization-of-
trilan-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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